Cas no 2103960-34-3 (5-azaspiro2.5octane-5-sulfonyl chloride)

• Product Name: 5-azaspiro2.5octane-5-sulfonyl chloride
• CAS No: 2103960-34-3
• MF: C₇H₁₂ClNO₂S
• MW: 209.69367980957
• CID: 6546887
• PubChem ID: 165574221
• Update Time: 2025-06-09

5-azaspiro2.5octane-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-azaspiro2.5octane-5-sulfonyl chloride
• 2103960-34-3
• 5-azaspiro[2.5]octane-5-sulfonyl chloride
• EN300-1612519

• Inchi： 1S/C7H12ClNO2S/c8-12(10,11)9-5-1-2-7(6-9)3-4-7/h1-6H2
• InChI Key： TWUMBCXTOBASOK-UHFFFAOYSA-N
• SMILES： ClS(N1CCCC2(C1)CC2)(=O)=O

Computed Properties

• Exact Mass: 209.0277275g/mol
• Monoisotopic Mass: 209.0277275g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 45.8Ų

Additional information on 5-azaspiro2.5octane-5-sulfonyl chloride

5-Azaspiro[2.5]octane-5-sulfonyl Chloride: A Comprehensive Overview

5-Azaspiro[2.5]octane-5-sulfonyl chloride, identified by the CAS number 2103960-34-3, is a unique chemical compound that has garnered significant attention in the fields of organic chemistry and drug discovery. This compound belongs to the spirocyclic class of molecules, characterized by a spiro atom (in this case, nitrogen) connecting two rings of different sizes—specifically, a five-membered and a six-membered ring in this structure. The sulfonyl chloride group further enhances its reactivity and functional versatility, making it a valuable intermediate in synthetic chemistry.

The synthesis of 5-azaspiro[2.5]octane-5-sulfonyl chloride typically involves multi-step processes that combine ring-forming reactions with functional group transformations. Recent advancements in catalytic methods and asymmetric synthesis have enabled more efficient pathways for its production, reducing costs and improving yields. These developments have been documented in several high-impact journals, highlighting the compound's potential as a building block for complex molecular architectures.

In terms of structural properties, 5-azaspiro[2.5]octane exhibits a rigid conformation due to the spiro arrangement, which is advantageous in applications requiring precise spatial control. The sulfonyl chloride group is highly reactive, facilitating nucleophilic substitutions and enabling the formation of various derivatives. This reactivity has been exploited in the development of bioactive molecules, including kinase inhibitors and protease modulators.

Recent studies have focused on the application of 5-azaspiro[2.5]octane derivatives in medicinal chemistry. For instance, researchers have reported that certain analogs possess potent anti-inflammatory and antitumor activities, suggesting their potential as therapeutic agents. Additionally, computational modeling has revealed that these compounds can interact with key biological targets through specific binding modes, further underscoring their pharmacological relevance.

The versatility of sulfonyl chloride groups in organic synthesis cannot be overstated. They serve as excellent leaving groups in substitution reactions and can be readily converted into sulfonamides or sulfonates, depending on the reaction conditions. This flexibility has made 5-azaspiro[2.5]octane-5-sulfonyl chloride a valuable reagent in both academic and industrial settings.

In conclusion, CAS No. 2103960-34-3, or 5-Azaspiro[2.5]octane-5-sulfonyl chloride, stands out as a versatile and intriguing compound with diverse applications across multiple disciplines. Its unique structure, combined with the reactivity of its sulfonyl chloride group, positions it as an essential tool in modern chemical research and development.